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Compound of Interest

Compound Name: Roscovitine

Cat. No.: B1683857 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent chemical compounds like

Roscovitine. As a selective inhibitor of cyclin-dependent kinases (CDKs), Roscovitine is a

valuable tool in cancer and neurobiology research, but it also presents hazards that necessitate

strict adherence to safety protocols.[1][2] This guide provides essential, step-by-step safety and

logistical information for handling Roscovitine, from initial preparation to final disposal,

ensuring both personal safety and experimental integrity.

Hazard Identification and Classification
Roscovitine is classified as a hazardous substance and must be handled with care.[3]

According to safety data sheets, exposure can cause irritation to the skin, eyes, and respiratory

system, and it is harmful if swallowed.[4] All personnel must review the complete Safety Data

Sheet (SDS) before use.[3]

Table 1: GHS Hazard Classification for Roscovitine
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Source: Cayman Chemical Safety Data Sheet[4]

Personal Protective Equipment (PPE) Protocol
The use of appropriate Personal Protective Equipment (PPE) is the most critical barrier

between the researcher and potential exposure.[5] Standard laboratory attire (long pants,

closed-toe shoes) is mandatory. The following table outlines the specific PPE required for

handling Roscovitine.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Roscovitine
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Task Gloves Gown
Eye/Face
Protection

Respiratory
Protection

Handling

Container/Stora

ge

Double Nitrile
Gloves

Lab Coat
Safety Glasses
with Side
Shields

Not required if
container is
sealed

Weighing Solid

Compound

Double Nitrile

Gloves

Disposable, low-

permeability

gown with tight-

fitting cuffs

Safety Goggles

or Full Face

Shield

Fit-tested

NIOSH-approved

N95/N99

respirator[6]

Preparing

Solutions

Double Nitrile

Gloves

Disposable, low-

permeability

gown

Safety Goggles

or Full Face

Shield

Required;

perform in a

certified chemical

fume hood

Administering

Compound

Double Nitrile

Gloves

Lab Coat or

Disposable

Gown

Safety Glasses

with Side Shields

Not required if

performed in a

fume hood/BSC

Waste Disposal
Double Nitrile

Gloves

Lab Coat or

Disposable

Gown

Safety Glasses

with Side Shields

Not required if

waste is properly

contained

Gloves must be inspected before use and changed immediately if contaminated or torn.[6]

Wash hands thoroughly after handling the compound and before leaving the laboratory.[6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

Preparation and Engineering Controls
Designated Area: All work with Roscovitine, especially handling the solid powder and

preparing stock solutions, must be conducted in a designated area within a certified chemical

fume hood or a Class II Biosafety Cabinet (BSC) to protect from inhalation of aerosols or

dust particles.[5]
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Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

vials, solvents) and waste containers are inside the fume hood to minimize traffic in and out

of the containment area.

Weighing the Solid Compound
Don the appropriate PPE as specified in Table 2.

Place a calibrated analytical balance inside the chemical fume hood.

Carefully open the container of Roscovitine powder. Avoid creating dust.

Using a dedicated spatula, gently transfer the desired amount of powder onto a weigh boat.

Once weighing is complete, securely close the primary container.

Wipe the spatula, balance, and surrounding surfaces with a damp cloth (e.g., wetted with

70% ethanol) to decontaminate. Dispose of the cloth as hazardous waste.

Preparing Stock Solutions
Roscovitine is soluble in several organic solvents.[3] Freshly prepared solutions are

recommended.[3]

Perform all steps within a chemical fume hood while wearing appropriate PPE.

Add the desired volume of solvent (e.g., DMSO, ethanol) to the vial containing the pre-

weighed Roscovitine powder.[3][7]

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

For aqueous solutions, first dissolve Roscovitine in an organic solvent like ethanol before

diluting with the aqueous buffer.[3] Aqueous solutions should not be stored for more than one

day.[3]

Table 3: Solubility Data for Roscovitine
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 35.44 - 71 ~100 - 200

Ethanol 30 - 35.44 ~85 - 100

Source: Tocris Bioscience, Cayman Chemical, Selleck Chemicals[1][3][7]

Storage
Solid Compound: Store the stock container tightly sealed at -20°C for long-term storage.[6]

[7]

Stock Solutions: Aliquot solutions into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.[8][9]

Disposal Plan: Managing Roscovitine Waste
All materials that come into contact with Roscovitine must be treated as hazardous chemical

waste and disposed of according to institutional and local regulations.[6][9]

Solid Waste: This includes empty vials, contaminated gloves, gowns, pipette tips, and weigh

boats.

Segregate all Roscovitine-contaminated solid waste into a designated, leak-proof

hazardous waste container.[9]

The container must be clearly labeled "Hazardous Waste" with the full chemical name

"Roscovitine".[9]

Liquid Waste: This includes unused or expired stock solutions and contaminated solvents.

Collect all liquid waste in a dedicated, sealed, and properly labeled hazardous waste

container.

Do not pour Roscovitine waste down the drain, as it may be harmful to aquatic life.[6][9]
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Spill Management: In case of a spill, cordon off the area. Wear full PPE, including a

respirator. Cover the spill with an absorbent material, then collect it into a sealed hazardous

waste container. Clean the spill area thoroughly.

Workflow Visualization
The following diagram illustrates the essential workflow for the safe handling and disposal of

Roscovitine in a laboratory setting.
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Doff PPE Correctly

Step 6
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Step 7
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Caption: Workflow for the Safe Handling and Disposal of Roscovitine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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